Cas no 104601-38-9 (3-PHENYLDIBENZOTHIOPHENE)

• Product Name: 3-PHENYLDIBENZOTHIOPHENE
• CAS No: 104601-38-9
• MF: C₁₈H₁₂S
• MW: 260.352883338928
• CID: 126296
• PubChem ID: 53447157
• Update Time: 2025-04-18

3-PHENYLDIBENZOTHIOPHENE Chemical and Physical Properties

Names and Identifiers

• 3-PHENYLDIBENZOTHIOPHENE
• Foroxymithine
• 3-Phenyldibenzothiophene500µg
• ACMC-1BPRO
• AG-D-17014
• CTK0H2555
• SureCN4235905
• DTXSID60703409
• SLQWXGMHQCRWHC-UHFFFAOYSA-N
• SCHEMBL4235905
• 104601-38-9
• 3-Phenyldibenzo[b,d]thiophene
• 98251-30-0

• Inchi： 1S/C18H12S/c1-2-6-13(7-3-1)14-10-11-16-15-8-4-5-9-17(15)19-18(16)12-14/h1-12H
• InChI Key： SLQWXGMHQCRWHC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC(C3C=CC=CC=3)=CC1=2

Computed Properties

• Exact Mass: 260.06600
• Monoisotopic Mass: 260.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 5.72150